Cas no 2138422-98-5 (2,2-Difluoro-3-(propylamino)propanoic acid)

• Product Name: 2,2-Difluoro-3-(propylamino)propanoic acid
• CAS No: 2138422-98-5
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6050405
• PubChem ID: 165463918
• Update Time: 2025-06-09

2,2-Difluoro-3-(propylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138422-98-5
• 2,2-difluoro-3-(propylamino)propanoic acid
• EN300-789262
• 2,2-Difluoro-3-(propylamino)propanoic acid

• Inchi： 1S/C6H11F2NO2/c1-2-3-9-4-6(7,8)5(10)11/h9H,2-4H2,1H3,(H,10,11)
• InChI Key： LZTAUKWZUIQMFW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCC)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 2,2-Difluoro-3-(propylamino)propanoic acid

Introduction to 2,2-Difluoro-3-(propylamino)propanoic acid (CAS No. 2138422-98-5)

2,2-Difluoro-3-(propylamino)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138422-98-5, is a fluorinated amino acid derivative that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique structural features—including a difluoromethyl group and a propylamino side chain—exhibits intriguing pharmacological properties that make it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 2,2-Difluoro-3-(propylamino)propanoic acid consists of a propanoic acid backbone with modifications at the alpha and beta positions. The presence of two fluorine atoms at the 2-position introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. Additionally, the propylamino group at the 3-position adds steric bulk and potential hydrogen bonding capabilities, making this compound a versatile scaffold for designing novel bioactive molecules.

In recent years, fluorinated compounds have emerged as a critical class of pharmacophores in drug discovery due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The incorporation of fluorine atoms into organic molecules often leads to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby extending the half-life of drugs in vivo. 2,2-Difluoro-3-(propylamino)propanoic acid exemplifies these advantages, positioning it as a valuable building block for synthesizing next-generation therapeutics.

One of the most compelling aspects of 2,2-Difluoro-3-(propylamino)propanoic acid is its potential application in the development of enzyme inhibitors. Fluorinated amino acids have been shown to interact with active sites of enzymes with high specificity, often leading to potent and selective inhibition. For instance, studies have demonstrated that fluorinated derivatives can disrupt the catalytic cycle of proteases by altering key hydrogen bonding interactions or by increasing van der Waals contacts with the enzyme substrate. This has opened up new avenues for treating diseases such as cancer, inflammation, and infectious disorders.

Furthermore, the propylamino group in 2,2-Difluoro-3-(propylamino)propanoic acid provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets. Researchers have explored derivatives of this molecule as precursors for kinase inhibitors, which are crucial in targeting signaling pathways involved in tumor growth and progression. The ability to modify both the fluoro-substituted backbone and the amino side chain offers unparalleled flexibility in designing molecules with optimized pharmacological profiles.

Recent advances in computational chemistry have also facilitated the rational design of 2,2-Difluoro-3-(propylamino)propanoic acid derivatives. By leveraging machine learning algorithms and molecular docking simulations, scientists can predict how structural modifications will affect biological activity. This approach has accelerated the discovery process by identifying promising candidates for experimental validation. For example, virtual screening campaigns have identified several fluorinated amino acids that exhibit inhibitory activity against bacterial enzymes responsible for antibiotic resistance.

The therapeutic potential of 2,2-Difluoro-3-(propylamino)propanoic acid extends beyond enzyme inhibition. Its structural motif has been investigated as a component in peptidomimetics—molecules designed to mimic peptide sequences but with improved stability and bioavailability. Peptidomimetics are particularly valuable in drug development because they can target sites that are inaccessible to traditional peptides due to their large size or hydrophilicity. The fluorine atoms in 2,2-Difluoro-3-(propylamino)propanoic acid contribute to its resistance against proteolytic degradation, making it an ideal candidate for such applications.

In conclusion, 2,2-Difluoro-3-(propylamino)propanoic acid (CAS No. 2138422-98-5) represents a fascinating compound with diverse pharmaceutical applications. Its unique structural features—combining fluorine substitution with an amino side chain—endow it with properties that make it suitable for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for fluorinated compounds, 2,2-Difluoro-3-(propylamino)propanoic acid is likely to play an increasingly important role in medicinal chemistry and drug discovery.